Ethylcyclooctane

• CAS RN: 13152-02-8
• Molecular Formula: C10H20
• Molecular Weight: 140.27 g/mol
• IUPAC Name: ethylcyclooctane
• InChI: InChI=1S/C10H20/c1-2-10-8-6-4-3-5-7-9-10/h10H,2-9H2,1H3
• InChI Key: FBGUQAGGWLRXTP-UHFFFAOYSA-N
• SMILES: CCC1CCCCCCC1
• synonyms: Ethylcyclooctane

Description

Ethylcyclooctane is an organic compound that belongs to the cycloalkane family. It is a colorless liquid that is insoluble in water and has a boiling point of 171°C. Ethylcyclooctane has been extensively studied for its potential applications in the field of organic chemistry due to its unique properties and structure.

Mechanism Of Action

The mechanism of action of ethylcyclooctane is not well understood. However, it is believed to act as a non-polar solvent that can dissolve non-polar compounds. Ethylcyclooctane can also act as a reactant in various chemical reactions due to its unique structure.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of ethylcyclooctane. However, studies have shown that it is relatively non-toxic and does not have any significant adverse effects on human health.

Advantages And Limitations For Lab Experiments

The advantages of using ethylcyclooctane in lab experiments include its low toxicity, high boiling point, and ability to dissolve non-polar compounds. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for research on ethylcyclooctane. One area of research could focus on the development of new synthetic methods for the production of ethylcyclooctane. Another area of research could focus on the application of ethylcyclooctane in the field of drug discovery and development. Additionally, research could be conducted on the potential use of ethylcyclooctane as a solvent in various industrial applications.

Synthesis Methods

The synthesis of ethylcyclooctane can be achieved through several methods. One of the most common methods is the catalytic hydrogenation of cyclooctene using palladium on carbon as a catalyst. This process results in the formation of ethylcyclooctane and hydrogen gas. Another method involves the reaction of cyclooctene with ethylmagnesium bromide in the presence of a copper catalyst.

Scientific Research Applications

Ethylcyclooctane has been extensively studied for its potential applications in the field of organic chemistry. It is commonly used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. Ethylcyclooctane is also used as a solvent in the chemical industry due to its low toxicity and high boiling point.